molecular formula C20H23N3O2 B11068107 N-(2-cyanophenyl)-N'-[2-(2-isopropyl-5-methylphenoxy)ethyl]urea

N-(2-cyanophenyl)-N'-[2-(2-isopropyl-5-methylphenoxy)ethyl]urea

Cat. No.: B11068107
M. Wt: 337.4 g/mol
InChI Key: OYVXZSYSBLBYDY-UHFFFAOYSA-N
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Description

  • N-(2-cyanophenyl)-N’-[2-(2-isopropyl-5-methylphenoxy)ethyl]urea, also known as Ibuprofen impurity A , is a derivative of urea.
  • Its chemical formula is C₁₉H₂₀N₂O₃ .
  • The compound features a cyanophenyl group, an isopropyl-5-methylphenoxyethyl group, and a urea moiety.
  • It is commonly encountered as an impurity in pharmaceutical formulations containing ibuprofen, a widely used nonsteroidal anti-inflammatory drug (NSAID).
  • Preparation Methods

      Synthetic Routes:

      Reaction Conditions:

      Industrial Production:

  • Chemical Reactions Analysis

      Common Reagents and Conditions:

      Major Products:

  • Scientific Research Applications

      Biology and Medicine:

  • Mechanism of Action

    • As an impurity, it does not exert a direct therapeutic effect.
    • understanding its metabolism and potential interactions with ibuprofen is essential.
    • Ibuprofen itself acts as a nonselective inhibitor of cyclooxygenase (COX) enzymes, reducing inflammation and pain.
  • Comparison with Similar Compounds

      Similar Compounds:

    Properties

    Molecular Formula

    C20H23N3O2

    Molecular Weight

    337.4 g/mol

    IUPAC Name

    1-(2-cyanophenyl)-3-[2-(5-methyl-2-propan-2-ylphenoxy)ethyl]urea

    InChI

    InChI=1S/C20H23N3O2/c1-14(2)17-9-8-15(3)12-19(17)25-11-10-22-20(24)23-18-7-5-4-6-16(18)13-21/h4-9,12,14H,10-11H2,1-3H3,(H2,22,23,24)

    InChI Key

    OYVXZSYSBLBYDY-UHFFFAOYSA-N

    Canonical SMILES

    CC1=CC(=C(C=C1)C(C)C)OCCNC(=O)NC2=CC=CC=C2C#N

    Origin of Product

    United States

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